Cas no 1189532-69-1 (rac Styrene Oxide-13C2)

• Product Name: rac Styrene Oxide-13C2
• CAS No: 1189532-69-1
• MF: C₈H₈O
• MW: 122.133831977844
• CID: 1064038
• PubChem ID: 126455956
• Update Time: 2025-04-20

rac Styrene Oxide-13C2 Chemical and Physical Properties

Names and Identifiers

• rac Styrene Oxide-13C2
• rac Styrene Oxide-13
• J-003957
• 2-phenyl(2,3-13C2)oxirane
• 1189532-69-1

• Inchi： 1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2/i6+1,8+1
• InChI Key： AWMVMTVKBNGEAK-ANVYNZRWSA-N
• SMILES： O1[13CH2][13CH]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 122.06400
• Monoisotopic Mass: 122.064224545g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53000
• LogP: 1.75790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives